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Compound of Interest

Compound Name: Cresomycin

Cat. No.: B15559119 Get Quote

An In-depth Technical Guide to the Chemical Structure and Activity of Cresomycin

Introduction
Cresomycin is a novel, fully synthetic antibiotic demonstrating potent activity against a wide

spectrum of multidrug-resistant (MDR) Gram-positive and Gram-negative bacteria.[1][2][3]

Developed by researchers at Harvard University and the University of Illinois at Chicago, it

belongs to the bridged macrobicyclic oxepanoprolinamide class of antibiotics, which shares

similarities with lincosamides.[1][4][5] Its unique, preorganized three-dimensional structure

allows for high-affinity binding to the bacterial ribosome, enabling it to overcome common

resistance mechanisms that render many existing antibiotics ineffective.[3][4][6] This document

provides a comprehensive technical overview of Cresomycin's chemical structure, mechanism

of action, quantitative efficacy, and the experimental methodologies used in its characterization.

Chemical Structure and Properties
Cresomycin was rationally designed and synthesized to maintain a rigid conformation that is

"preorganized" for binding to its ribosomal target.[3][6] This design minimizes the entropic

penalty of binding, leading to enhanced potency. The molecule was synthesized based on the

structure of iboxamycin, another antibiotic, with the addition of a 10-membered ring to create its

distinctive bridged macrobicyclic architecture.[1]
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Identifier/Property Value

IUPAC Name

(4S,5aS,8S,8aR)-4-Isobutyl-N-

[(1R,7R,8R,9R,10R,11S,12R,Z)-10,11,12-

trihydroxy-7-methyl-13-oxa-2-

thiabicyclo[7.3.1]tridec-5-en-8-yl]octahydro-2H-

oxepino[2,3-c]pyrrol-8-carboxamide[1]

Molecular Formula C₂₅H₄₂N₂O₆S[7]

Molar Mass 498.68 g·mol⁻¹[1]

CAS Number 2999743-53-0[1]

PubChem CID 169247206[7]

SMILES

CC(C)C[C@@H]1CCO[C@@H]2--INVALID-

LINK--C=C/CCS[C@H]4O[C@H]3--INVALID-

LINK----INVALID-LINK--[C@H]4O">C@HC1[1]

InChI Key GMONVEGLHZWYNO-JBYNEVPESA-N[1]

Mechanism of Action: Overcoming Ribosomal
Resistance
Like lincosamides and other ribosome-targeting antibiotics, Cresomycin's primary mechanism

of action is the inhibition of bacterial protein synthesis.[8][9] It binds to the peptidyl transferase

center (PTC) on the 50S subunit of the bacterial ribosome.[1]

A prevalent mechanism of bacterial resistance to such antibiotics involves the expression of

ribosomal RNA methyltransferase enzymes, such as Cfr (chloramphenicol-florfenicol

resistance) and Erm (erythromycin-resistance ribosomal RNA methylase).[3][4] These enzymes

methylate specific nucleotides in the ribosome, which sterically blocks the antibiotic's binding

site and reduces its efficacy.[4][6]

Cresomycin's rigid, preorganized structure allows it to bind with high affinity to both wild-type

and methylated ribosomes.[3] Structural studies have shown that the antibiotic and the

modified ribosome can make concessive adjustments, permitting Cresomycin to maintain its
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grip where other drugs fail.[3] This robust binding effectively circumvents this critical resistance

mechanism.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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